Cas no 591723-60-3 (2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 591723-60-3
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 6785325
• PubChem ID: 892039
• Update Time: 2025-08-05

2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 591723-60-3
• 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide
• VS-12434
• 2-(2-Ethoxy-4-formylphenoxy)-N-(3-(methylthio)phenyl)acetamide
• CS-0358521
• STL379116
• AKOS000416308
• 2-(2-ethoxy-4-formylphenoxy)-N-(3-methylsulfanylphenyl)acetamide
• BBL034112

• Inchi： 1S/C18H19NO4S/c1-3-22-17-9-13(11-20)7-8-16(17)23-12-18(21)19-14-5-4-6-15(10-14)24-2/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key： NESMXUIBXZTVOL-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(COC1C=CC(C=O)=CC=1OCC)=O

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.9Ų

Additional information on 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide

Professional Introduction to Compound with CAS No. 591723-60-3 and Product Name: 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide

The compound with the CAS number 591723-60-3 and the product name 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an ethoxy moiety, a formyl group, and a methylsulfanyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by the need for more effective and selective therapeutic agents. The structure of 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. The formyl group, for instance, serves as a reactive site for further derivatization, enabling the synthesis of more complex analogs. Additionally, the methylsulfanyl group can contribute to lipophilicity and binding interactions with biological targets.

Recent studies have highlighted the importance of phenyl derivatives in the development of pharmaceuticals. The compound in question features a phenyl ring substituted with a methylsulfanyl group at the 3-position, which has been shown to improve pharmacokinetic properties. This modification is particularly relevant in the context of central nervous system (CNS) drugs, where optimal blood-brain barrier penetration is crucial. The combination of these structural features suggests that 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide could exhibit promising activity in CNS-related therapeutic areas.

The ethoxy group at the 2-position of the phenoxy ring introduces another layer of complexity to the molecule. Ethoxy-substituted aromatic compounds are well-documented for their role in various biological pathways. For example, ethoxy groups can modulate enzyme activity and receptor binding affinity. In the context of this compound, the ethoxy moiety may contribute to its overall pharmacological profile by influencing interactions with target proteins or enzymes. This underscores the importance of understanding the role of each functional group in determining the biological activity of a molecule.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been instrumental in predicting the binding modes and affinity of compounds like 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide to various biological targets. These studies often reveal key interactions between specific functional groups and target residues, providing valuable insights for further optimization. For instance, simulations have suggested that the formyl group may engage in hydrogen bonding or form Schiff base-like interactions with nucleophilic residues in protein active sites.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include nucleophilic aromatic substitution to introduce the phenoxy ring followed by formylation at the 4-position. The introduction of the methylsulfanyl group at the 3-position phenyl ring can be achieved through thiolation reactions or metal-catalyzed cross-coupling processes. These synthetic strategies underscore the compound's feasibility for large-scale production and further derivatization.

In vitro studies have begun to explore the biological activity of 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide, focusing on its potential as an inhibitor or modulator of key enzymes and receptors. Preliminary results indicate that this compound exhibits inhibitory activity against certain enzymes relevant to inflammation and pain pathways. The presence of multiple functional groups provides multiple sites for interaction with biological targets, which could lead to broad-spectrum activity.

The pharmaceutical industry is increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs). The complex structure of 2-(2-ethoxy-4-formylphenoxy)-N-[3-(methylsulfanyl)phenyl]acetamide makes it a promising candidate for interfering with PPIs that are difficult to target with traditional small-molecule drugs. Computational studies have identified potential binding pockets on protein surfaces where this compound could dock effectively. Such interactions could lead to novel therapeutic strategies for diseases caused by aberrant PPI networks.

Future research directions include exploring derivatives of this compound that may enhance potency or selectivity while maintaining favorable pharmacokinetic properties. Structural modifications such as replacing or adding additional functional groups can be guided by both experimental data and computational predictions. Additionally, exploring different solvation conditions and reaction media may yield insights into optimizing synthesis routes and improving yields.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies how structural complexity can be leveraged to create molecules with tailored biological activities. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential.